Cas no 1805117-36-5 (2-(Difluoromethyl)-3-fluoro-4-methylpyridine)
2-(Difluoromethyl)-3-fluoro-4-methylpyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-(difluoromethyl)-3-fluoro-4-methylpyridine
- 2-(Difluoromethyl)-3-fluoro-4-methylpyridine
-
- Inchi: 1S/C7H6F3N/c1-4-2-3-11-6(5(4)8)7(9)10/h2-3,7H,1H3
- InChI Key: IUWXRSFLXUKMDB-UHFFFAOYSA-N
- SMILES: FC1C(C(F)F)=NC=CC=1C
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 129
- XLogP3: 2
- Topological Polar Surface Area: 12.9
2-(Difluoromethyl)-3-fluoro-4-methylpyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A020005935-250mg |
2-(Difluoromethyl)-3-fluoro-4-methylpyridine |
1805117-36-5 | 97% | 250mg |
$680.00 | 2022-04-01 | |
| Alichem | A020005935-500mg |
2-(Difluoromethyl)-3-fluoro-4-methylpyridine |
1805117-36-5 | 97% | 500mg |
$1,038.80 | 2022-04-01 | |
| Alichem | A020005935-1g |
2-(Difluoromethyl)-3-fluoro-4-methylpyridine |
1805117-36-5 | 97% | 1g |
$1,848.00 | 2022-04-01 |
2-(Difluoromethyl)-3-fluoro-4-methylpyridine Related Literature
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
Additional information on 2-(Difluoromethyl)-3-fluoro-4-methylpyridine
2-(Difluoromethyl)-3-fluoro-4-methylpyridine: A Comprehensive Overview
The compound 2-(Difluoromethyl)-3-fluoro-4-methylpyridine (CAS No. 1805117-36-5) is a highly specialized organic molecule with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound belongs to the class of pyridines, which are aromatic heterocycles with a nitrogen atom in the ring. The presence of multiple fluorine atoms and a methyl group introduces unique electronic and steric properties, making it a valuable compound for research and industrial applications.
Recent studies have highlighted the importance of fluorinated pyridines in drug discovery due to their ability to modulate pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. For instance, researchers have demonstrated that the fluorination of pyridine derivatives can significantly enhance their binding affinity to target proteins, making them promising candidates for treating various diseases, including cancer and neurodegenerative disorders.
The synthesis of 2-(Difluoromethyl)-3-fluoro-4-methylpyridine involves a multi-step process that typically begins with the preparation of a pyridine derivative followed by fluorination and alkylation steps. Advanced methodologies, such as microwave-assisted synthesis and catalytic fluorination, have been employed to optimize the reaction conditions and improve the overall yield. These techniques not only enhance the efficiency of the synthesis but also contribute to the sustainability of the process by reducing energy consumption and waste generation.
In terms of applications, 2-(Difluoromethyl)-3-fluoro-4-methylpyridine has shown potential as an intermediate in the synthesis of bioactive compounds. For example, it has been used as a building block for constructing complex molecules with antiviral and anticancer activities. Recent research has also explored its use in developing novel materials for optoelectronic devices due to its unique electronic properties.
The environmental impact of 2-(Difluoromethyl)-3-fluoro-4-methylpyridine has been a subject of interest in recent years. Studies have shown that this compound exhibits moderate biodegradability under aerobic conditions, which is crucial for its safe disposal and minimization of environmental risks. Regulatory agencies have emphasized the importance of conducting thorough environmental assessments for such compounds to ensure their sustainable use.
From a toxicological perspective, 2-(Difluoromethyl)-3-fluoro-4-methylpyridine has undergone extensive testing to evaluate its acute and chronic toxicity profiles. Results indicate that it exhibits low toxicity at typical exposure levels, which is reassuring for its use in industrial and pharmaceutical applications. However, further studies are required to fully understand its long-term effects on human health and ecosystems.
In conclusion, 2-(Difluoromethyl)-3-fluoro-4-methylpyridine (CAS No. 1805117-36-5) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties, combined with advancements in synthetic methodologies and application development, position it as a key player in modern chemistry research. As ongoing studies continue to uncover new insights into its potential uses and environmental behavior, this compound is expected to play an increasingly important role in both academic and industrial settings.
1805117-36-5 (2-(Difluoromethyl)-3-fluoro-4-methylpyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)